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Compound of Interest

Compound Name: n-Oleoy! serinol

Cat. No.: B1660185

N-Oleoyl Serinol: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,
physicochemical properties, and biological activities of N-Oleoyl serinol. The information is
curated for researchers, scientists, and professionals involved in drug development and related
fields. This document summarizes key quantitative data in structured tables, presents detailed
experimental protocols for relevant biological assays, and visualizes complex signaling
pathways and workflows using Graphviz diagrams.

Chemical Structure and Identity

N-Oleoyl serinol, systematically named (Z)-N-(1,3-dihydroxypropan-2-yl)octadec-9-enamide,
is a synthetic analog of ceramide. It belongs to the class of N-acyl amides, which are
characterized by a fatty acyl group linked to a primary amine via an amide bond. The oleoyl
moiety is derived from oleic acid, a monounsaturated omega-9 fatty acid, and is attached to a
serinol backbone.

Synonyms: Oleoyl Serinol, N-Oleoylserinol, (9Z)-N-(1,3-Dihydroxy-2-propanyl)-9-
octadecenamide, S-18[1][2]
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Physicochemical Properties

A summary of the known physicochemical properties of N-Oleoyl serinol is presented in the
table below. While some data points are from experimental measurements, others are
computed predictions and should be considered as such.

Property Value Source

Molecular Formula C21H41NO3 [11121[3]

Molecular Weight 355.6 g/mol
Z)-N-(1,3-dihydroxypropan-2-

IUPAC Name (@)-NA Y .yp P
yl)octadec-9-enamide

CAS Number 72809-08-6

Melting Point 98 -101°C
Not explicitly available for N-
Oleoyl serinol. The related

Boiling Point compound N-Oleoyl-L-serine
has a predicted boiling point of
571.9 £ 50.0 °C at 760 mmHg.

pKa Not explicitly available.

LogP (computed) 5.7

Topological Polar Surface Area

polod 69.6 A2

(computed)

DMF: >30 mg/mLDMSO: >15
. mg/mLEthanol: >30
Solubility

mg/mLPBS (pH 7.2): >290
pg/mL

Spectroscopic Data

The chemical structure of N-Oleoyl serinol has been confirmed by various spectroscopic
methods.
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Spectroscopy Data Source

Mass Spectrometry M+H: 356.3

Nuclear Magnetic Resonance
(NMR)

Conforms to structure.

Infrared (IR) Spectroscopy Conforms to structure.

Note: Detailed spectral data such as specific chemical shifts *H-NMR, 13C-NMR), IR absorption
frequencies, and mass fragmentation patterns are not readily available in the public domain
and would typically be found in proprietary analytical reports.

Biological Activities and Signaling Pathways

N-Oleoyl serinol has been identified as a bioactive lipid with significant effects on cellular
processes, particularly in the context of bone metabolism.

Role in Bone Remodeling

N-Oleoyl serinol is recognized as a regulator of bone remodeling, a dynamic process involving
the balanced activity of bone-forming osteoblasts and bone-resorbing osteoclasts. It has been
shown to stimulate osteoblast proliferation and mitigate osteoclast numbers.

Signaling in Osteoblasts

In osteoblastic cells, N-Oleoyl serinol triggers a signaling cascade that involves a Gi-protein-
coupled receptor and the subsequent phosphorylation of Extracellular signal-regulated kinases
1 and 2 (ERK1/2). This pathway is crucial for its mitogenic effects on these bone-forming cells.
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Synthesis Workflow
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Experimental Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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